Cas no 2157578-81-7 (2-hydroxy-4,5,5-trimethylhexanoic acid)

• Product Name: 2-hydroxy-4,5,5-trimethylhexanoic acid
• CAS No: 2157578-81-7
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 5859084
• PubChem ID: 140061573
• Update Time: 2024-01-02

2-hydroxy-4,5,5-trimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-4,5,5-trimethylhexanoic acid
• 2157578-81-7
• EN300-1452071

• Inchi： 1S/C9H18O3/c1-6(9(2,3)4)5-7(10)8(11)12/h6-7,10H,5H2,1-4H3,(H,11,12)
• InChI Key： CRDJVRBMCDDGQM-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC(C)C(C)(C)C

Computed Properties

• Exact Mass: 174.125594432g/mol
• Monoisotopic Mass: 174.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids